Cas no 2167035-61-0 (4-(2-methylpyridin-3-yl)butan-1-amine)

• Product Name: 4-(2-methylpyridin-3-yl)butan-1-amine
• CAS No: 2167035-61-0
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5891110
• PubChem ID: 23051618
• Update Time: 2025-10-28

4-(2-methylpyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpyridin-3-yl)butan-1-amine
• EN300-1761613
• SCHEMBL9522247
• 2167035-61-0
• AKOS030239950

• Inchi： 1S/C10H16N2/c1-9-10(5-2-3-7-11)6-4-8-12-9/h4,6,8H,2-3,5,7,11H2,1H3
• InChI Key： FWZYBOPNIUOPCI-UHFFFAOYSA-N
• SMILES： NCCCCC1=CC=CN=C1C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(2-methylpyridin-3-yl)butan-1-amine

4-(2-Methylpyridin-3-yl)butan-1-amine: A Comprehensive Overview

4-(2-Methylpyridin-3-yl)butan-1-amine, also known by its CAS number 2167035-61-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of amines and features a unique structure that combines a pyridine ring with an alkyl chain, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential in drug discovery, materials science, and catalysis, underscoring its importance in contemporary chemical research.

The molecular structure of 4-(2-Methylpyridin-3-yl)butan-1-amine consists of a pyridine ring substituted with a methyl group at the 2-position and a butanamine chain attached at the 3-position. This configuration imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and functionality. The pyridine ring contributes aromatic stability, while the butanamine group introduces nucleophilic character, enabling participation in various chemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) studies reveal that the nitrogen atom in the pyridine ring exhibits significant electron-withdrawing effects, which influence the compound's reactivity in nucleophilic substitutions and other reactions. Furthermore, the steric hindrance introduced by the methyl group at the 2-position plays a pivotal role in directing regioselectivity during synthesis.

The synthesis of 4-(2-Methylpyridin-3-yl)butan-1-amine typically involves multi-step processes, often starting from pyridine derivatives. One common approach is the alkylation of 2-methylpyridine using appropriate alkyl halides under basic conditions. Recent research has explored greener synthetic methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which offer higher yields and improved sustainability compared to traditional techniques.

In terms of applications, this compound has garnered attention in drug design due to its ability to act as a bioisostere for other nitrogen-containing heterocycles. Its structural flexibility allows for incorporation into various pharmacophores, potentially leading to novel therapeutic agents. For instance, studies have demonstrated its utility as a building block for kinase inhibitors and GPCR modulators.

Beyond pharmaceuticals, 4-(2-Methylpyridin-3-yl)butan-1-amine finds applications in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it suitable for developing high-performance materials with tailored properties. Recent breakthroughs include its use in creating stimuli-responsive polymers that exhibit reversible changes in response to environmental stimuli such as temperature or pH.

In catalysis, this compound serves as a ligand or precursor for metal complexes with enhanced catalytic activity. Research has shown that metal complexes derived from this amine exhibit superior performance in reactions such as olefin polymerization and hydrogenation. The steric and electronic properties of the ligand play a critical role in stabilizing metal centers and enhancing catalytic efficiency.

The physical properties of 4-(2-Methylpyridin-3-yl)butan-1-amine, including its melting point, boiling point, and solubility, are well-documented through experimental studies and computational modeling. These properties are essential for determining its suitability in various chemical processes and applications. For example, its moderate solubility in organic solvents facilitates its use in solution-phase synthesis while maintaining compatibility with aqueous systems when required.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound by exploring novel synthetic pathways and functionalization strategies. The integration of machine learning algorithms into chemical design is expected to accelerate the discovery of new derivatives with enhanced properties tailored for specific applications.

In conclusion, 4-(2-Methylpyridin-3-yl)butan-1-amino, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its potential across diverse fields underscores the importance of ongoing investigations into its properties and applications. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.